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Compound of Interest

Compound Name: Acantholide

cat. No.: B1240011

An In-depth Technical Guide to Acantholide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acantholide is a naturally occurring compound that has garnered interest within the scientific
community for its potential biological activities. This technical guide aims to provide a
comprehensive overview of the physical and chemical properties of Acantholide, drawing from
available scientific literature. Due to the limited publicly accessible data on a singular
compound definitively named "Acantholide," this guide focuses on "Acantholide-D," a related
compound for which some data is available. It is crucial to note that "Acantholide” may refer to
a class of compounds, and the information for Acantholide-D may not be wholly representative
of all molecules in this class.

Chemical and Physical Properties

Detailed experimental data on the physical properties of Acantholide-D, such as melting point,
boiling point, and solubility, are not readily available in public databases. However, some key
chemical identifiers and computed properties have been compiled.
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Property Data Source

Molecular Formula C25H380s5 SpectraBase

Molecular Weight 418.6 g/mol SpectraBase
Partial data available (see

13C NMR Spectral Data SpectraBase
below)

Note: The comprehensive spectral data and other physical properties are likely detailed in the
publication: J. Nat. Prod.2004, 67, 1809-1812, by E. Elkhayat et al. Access to this publication is
required for a complete understanding of Acantholide-D's properties.

Spectroscopic Data
3C Nuclear Magnetic Resonance (NMR) Spectroscopy

Partial 13C NMR data for Acantholide-D is available through the SpectraBase online database.
A full interpretation of the spectrum is contingent on accessing the original research article.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological assays of
Acantholide-D are not available in the public domain. However, based on general practices for
the isolation of secondary metabolites from marine sponges of the genus
Acanthostrongylophora, a general workflow can be inferred. Marine sponges are a known
source of a diverse array of bioactive compounds, including alkaloids and diterpenoids[1][2][3].

General Isolation and Purification Workflow

The following diagram illustrates a typical workflow for the isolation of natural products from

marine sponges.
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A general workflow for isolating natural products from sponges.
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Biological Activity and Signaling Pathways

While specific details regarding the biological activity and signaling pathways of Acantholide-D
are not available without the primary research article, compounds isolated from the
Acanthostrongylophora genus have demonstrated a range of bioactive properties, including
antimicrobial and cytotoxic activities[4][5][6]. Manzamine alkaloids, also isolated from this
genus, have shown potential as antibacterial, antifungal, and anti-HIV agents[7]. It is plausible
that Acantholide-D possesses similar biological activities.

The following diagram illustrates a hypothetical signaling pathway that could be investigated for
a novel bioactive compound with cytotoxic properties.
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A hypothetical signaling pathway for a cytotoxic compound.

Conclusion

This technical guide provides a summary of the currently available information on Acantholide,
with a specific focus on Acantholide-D. It is evident that a comprehensive understanding of
this compound's physical, chemical, and biological properties is contingent upon accessing the
primary literature. The provided diagrams offer a generalized framework for the experimental
protocols and potential biological mechanisms that could be associated with this class of
molecules. Further research is necessary to fully elucidate the structure, activity, and
therapeutic potential of Acantholide and its derivatives. Researchers are strongly encouraged
to consult the cited primary literature for detailed experimental procedures and data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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